molecular formula C7H2Cl2IN B8485733 2,6-Dichloro-4-iodobenzonitrile

2,6-Dichloro-4-iodobenzonitrile

Cat. No.: B8485733
M. Wt: 297.90 g/mol
InChI Key: OZURHTMOQDPNMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,6-Dichloro-4-iodobenzonitrile is a useful research compound. Its molecular formula is C7H2Cl2IN and its molecular weight is 297.90 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H2Cl2IN

Molecular Weight

297.90 g/mol

IUPAC Name

2,6-dichloro-4-iodobenzonitrile

InChI

InChI=1S/C7H2Cl2IN/c8-6-1-4(10)2-7(9)5(6)3-11/h1-2H

InChI Key

OZURHTMOQDPNMO-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C(=C1Cl)C#N)Cl)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-amino-2,6-dichlorobenzonitrile (1.65 g, 8.82 mmol) was stirred in 7.5 mL of 12M HCl solution. The reaction mixture was cooled with ice-bath. Sodium nitrite (0.6 g, 8.82 mmol) dissolved in 6 mL of water was added drop-wise to the flask under cold condition, followed by the drop-wise addition of cold potassium iodide (5.86 g, 35.3 mmol) solution in water (12 mL). The mixture was allowed to stir at RT for a day. After the completion of the reaction, the mixture was extracted with ethyl acetate, washed with 10% Na2SO3 solution and brine. The organic layer was dried over anhydrous Na2SO4 and evaporated. The solid obtained was washed with heptane-ethyl acetate mixture (5:1) and dried under vacuum. Yield 1.09 g. 1H NMR (400 MHz; d6-DMSO): δ 6.71 (s, 1H), 6.81 (s, 1H).
Quantity
1.65 g
Type
reactant
Reaction Step One
Name
Quantity
7.5 mL
Type
solvent
Reaction Step One
Quantity
0.6 g
Type
reactant
Reaction Step Two
Name
Quantity
6 mL
Type
solvent
Reaction Step Two
Quantity
5.86 g
Type
reactant
Reaction Step Three
Name
Quantity
12 mL
Type
solvent
Reaction Step Three

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